Cas no 93-69-6 (1-(o-Tolyl)biguanide)

• Product Name: 1-(o-Tolyl)biguanide
• CAS No: 93-69-6
• MF: C₉H₁₃N₅
• MW: 191.233020544052
• MDL: MFCD00019731
• CID: 34715
• PubChem ID: 87576289
• Update Time: 2023-10-31

1-(o-Tolyl)biguanide Chemical and Physical Properties

Names and Identifiers

• o-Tolylbiguanide
• 1-(Diaminomethylidene)-2-(2-methylphenyl)guanidine
• 1-(o-Tolyl)biguanide
• N-(2-Methylphenyl)imidodicarbonimidic diamide
• o-Tolyl biguanide
• Sopanox
• Aliant
• 1-o-Tolylbiguanide
• 2-Tolylbiguanide
• Vulkacit 1000
• o-Tolyldiguanide
• Nocceler BG
• Eponoc B
• Imidodicarbonimidic diamide, N-(2-methylphenyl)-
• BIGUANIDE, 1-o-TOLYL-
• 5T9Z06LCV4
• SQZCAOHYQSOZCE-UHFFFAOYSA-N
• Imidodicarbonimidic diamide, N-(methylphenyl)-
• amino{imino[(2-methylphenyl)amino]methyl}
• Biguanide, 1-o-tolyl- (6CI, 7CI, 8CI)
• N-(2-Methylphenyl)imidodicarbonimidic diamide (ACI)
• 1-(2-Methylphenyl)biguanide
• 1-Carbamimidamido-N-(2-methylphenyl)methanimidamide
• 1-o-Tolyldiguanide
• Accelerator 1000
• Accelerator BG
• Aradur 2844
• Casamine OTB
• Dimotol
• Dyhard OTB
• NSC 164906
• NSC 51980
• Proventine 17

• MDL： MFCD00019731
• Inchi： 1S/C9H13N5/c1-6-4-2-3-5-7(6)13-9(12)14-8(10)11/h2-5H,1H3,(H6,10,11,12,13,14)
• InChI Key： SQZCAOHYQSOZCE-UHFFFAOYSA-N
• SMILES： N=C(NC(NC1C(C)=CC=CC=1)=N)N
• BRN： 0612193

Computed Properties

• Exact Mass: 191.11700
• Monoisotopic Mass: 191.117095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 0.3
• Topological Polar Surface Area: 103

Experimental Properties

• Color/Form: Not determined
• Density: 1.0790 (rough estimate)
• Melting Point: 144.0 to 148.0 deg-C
• Boiling Point: 316.98°C (rough estimate)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: 1.6380 (estimate)
• PSA: 97.78000
• LogP: 2.18840
• FEMA: 3709
• Solubility: Not determined

1-(o-Tolyl)biguanide Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H302-H315-H318-H335
• Warning Statement： P261-P280-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 22-36/37/38-41
• Safety Instruction： S26-S36
• RTECS：DU2800000
• Hazardous Material Identification：
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides